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Compound of Interest

Compound Name: C-DIM12

Cat. No.: B1668760 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and handling of C-DIM12 in

solution.

Frequently Asked Questions (FAQs)
Q1: What is C-DIM12 and its primary mechanism of action? A1: C-DIM12, or 1,1-Bis(3'-

indolyl)-1-(p-chlorophenyl)methane, is a potent, orally active activator of the nuclear receptor

Nurr1 (NR4A2).[1][2] Its primary mechanism involves inhibiting the NF-κB signaling pathway

and related cytokine expression in microglial cells. It achieves this by stabilizing nuclear

corepressor proteins, which in turn reduces the binding of the p65 subunit of NF-κB to the

promoters of inflammatory genes. This activity gives C-DIM12 anti-inflammatory and

neuroprotective effects.

Q2: What are the recommended solvents for dissolving C-DIM12? A2: C-DIM12 is readily

soluble in Dimethyl Sulfoxide (DMSO) and ethanol. It can be dissolved in both solvents up to a

concentration of 100 mM. It is important to use fresh, anhydrous-grade DMSO, as its

hygroscopic nature can negatively impact the solubility of the compound. C-DIM12 is

considered insoluble in water.

Q3: How should I store the solid C-DIM12 compound? A3: The solid (powder) form of C-DIM12
should be stored at -20°C. Under these conditions, the powder is stable for up to three years

from the date of receipt.

Q4: What is the proper way to store C-DIM12 stock solutions? A4: Aliquot the stock solutions to

avoid repeated freeze-thaw cycles. For long-term storage (up to 6 months), store the aliquots at
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-80°C. For shorter-term storage (up to 1 month), -20°C is acceptable. It is also recommended

to protect the stock solutions from light.

Q5: Why am I observing precipitation when I dilute my C-DIM12 stock solution into my aqueous

cell culture medium? A5: This is a common issue with hydrophobic compounds like C-DIM12.

Precipitation occurs when the concentration of C-DIM12 in the final aqueous solution exceeds

its solubility limit. The high concentration of DMSO in the stock solution keeps it dissolved, but

upon significant dilution in a water-based medium, the compound may "crash out." To mitigate

this, try adding the stock solution to the medium dropwise while gently vortexing or swirling to

ensure rapid and even dispersion. Using a lower concentration stock solution can also help.

Data Presentation
Table 1: C-DIM12 Physical and Chemical Properties

Property Value Source(s)

Molecular Weight 356.85 g/mol

Formula C₂₃H₁₇ClN₂

CAS Number 178946-89-9

Table 2: C-DIM12 Solubility Data

Solvent
Maximum
Concentration

Notes Source(s)

DMSO 100 mM (≥ 71 mg/mL)

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

Ethanol 100 mM (≥ 35 mg/mL)

Water Insoluble

Table 3: Recommended Storage Conditions
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Format Temperature Duration
Special
Instructions

Source(s)

Solid (Powder) -20°C Up to 3 years

Stock Solution -80°C Up to 1 year

Aliquot to avoid

freeze-thaw

cycles. Protect

from light.

Stock Solution -20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles. Protect

from light.

Experimental Protocols
Protocol 1: Preparation and Storage of C-DIM12 Stock
Solutions
This protocol outlines the standard procedure for preparing a 100 mM stock solution of C-
DIM12 in DMSO.

Materials:

C-DIM12 powder (M.Wt: 356.85 g/mol )

Anhydrous-grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Procedure:

Pre-warm C-DIM12: Allow the vial of C-DIM12 powder to equilibrate to room temperature

before opening to prevent moisture condensation.
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Calculate Required Mass: To prepare a 100 mM stock solution, you will need 35.69 mg of C-
DIM12 per 1 mL of DMSO. Adjust calculations based on your desired volume.

Calculation: Mass (mg) = Desired Volume (mL) × 100 mmol/L × 356.85 g/mol × (1 mg /

1000 µg) × (1000 µg / 1 g) = Volume (mL) x 35.69

Dissolution: Add the appropriate volume of fresh, anhydrous-grade DMSO to the vial

containing the C-DIM12 powder.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

The solution should be clear. Gentle warming in a 37°C water bath can be used to aid

dissolution if necessary, but do not overheat.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, light-

protected cryovials. This is critical to avoid repeated freeze-thaw cycles which can degrade

the compound.

Storage:

For long-term storage (up to 1 year), store the aliquots at -80°C.

For short-term storage (up to 1 month), store at -20°C.

Always protect the solutions from light.

Troubleshooting Guide
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Issue Possible Cause(s) Recommended Solution(s)

Compound won't dissolve

completely in DMSO.

1. Incorrect solvent volume or

calculation.2. The DMSO has

absorbed moisture, reducing

its solvating power.3. Solution

is saturated.

1. Double-check all

calculations.2. Use a fresh,

unopened vial of anhydrous or

molecular biology-grade

DMSO.3. Do not exceed the

maximum recommended

concentration of 100 mM.

Precipitate forms in media

upon dilution.

1. Final concentration exceeds

aqueous solubility.2.

Insufficient mixing during

dilution.

1. Lower the final working

concentration of C-DIM12.2.

Add the stock solution

dropwise directly into the

media while vortexing or

swirling to ensure rapid

dispersion. Avoid adding the

stock to the wall of the tube or

vessel.

Inconsistent or weaker-than-

expected biological activity.

1. Degradation of C-DIM12

due to improper storage.2.

Multiple freeze-thaw cycles of

the stock solution.3. Stock

solution is older than the

recommended storage period.

1. Ensure the stock solution is

stored at the correct

temperature and protected

from light.2. Prepare fresh

stock solutions from powder

and ensure they are properly

aliquoted for single use.3.

Discard stock solutions that

have been stored longer than

the recommended duration (1

month at -20°C, 1 year at

-80°C).
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Caption: C-DIM12 signaling pathway inhibiting NF-κB.
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Caption: Recommended workflow for C-DIM12 solution preparation.
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Caption: Troubleshooting logic for C-DIM12 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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